tert-butyl 3-(piperazin-1-yl)propanoate
Description
“tert-butyl 3-(piperazin-1-yl)propanoate” is a chemical compound with the molecular formula C12H25N3O2 . It has an average mass of 243.346 Da and a monoisotopic mass of 243.194672 Da .
Molecular Structure Analysis
The molecular structure of “tert-butyl 3-(piperazin-1-yl)propanoate” consists of a tert-butyl group attached to a propanoate moiety, which is further connected to a piperazine ring .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(piperazin-1-yl)propanoate involves the reaction of tert-butyl 3-bromopropanoate with piperazine in the presence of a base.", "Starting Materials": [ "tert-butyl 3-bromopropanoate", "piperazine", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add tert-butyl 3-bromopropanoate and piperazine to a reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 3-(piperazin-1-yl)propanoate as a colorless oil" ] } | |
CAS RN |
147135-94-2 |
Product Name |
tert-butyl 3-(piperazin-1-yl)propanoate |
Molecular Formula |
C11H22N2O2 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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